Cas no 37159-97-0 (Proline)
Proline structure
Product Name:Proline
CAS No:37159-97-0
MF:C5H9NO2
MW:115.130461454391
CID:317137
Update Time:2026-05-14
Proline Chemical and Physical Properties
Names and Identifiers
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- L-Proline, labeled withtritium
- Proline
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- Inchi: InChI=1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1
- InChI Key: ONIBWKKTOPOVIA-BYPYZUCNSA-N
- SMILES: OC([C@@H]1CCCN1)=O
Computed Properties
- Exact Mass: 115.063
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 49.3
Experimental Properties
- Color/Form: Not available
- Density: 1.35
- Melting Point: 228-233℃
- Boiling Point: 252.2 °C at 760 mmHg
- Flash Point: 106.3 °C
- Refractive Index: -85 ° (C=4, H2O)
- PSA: 49.33000
- LogP: 0.15180
- Specific Rotation: -85.5 o (C=4, H2O)
- Solubility: Not available
Proline Related Literature
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Dominique Anna Bock,Christian W. Lehmann CrystEngComm 2012 14 1534
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2. The biosynthetic origin of diketopiperazines derived from D-prolineSteven D. Bull,Stephen G. Davies,Richard M. Parkin,Francisco Sánchez-Sancho J. Chem. Soc. Perkin Trans. 1 1998 2313
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3. Enantiospecific syntheses of (R)- and (S)-proline and some derivatives from D-glucono-1,5-lactoneClaudio Mazzini,Letitia Sambri,Henk Regeling,Binne Zwanenburg,Gordon J. F. Chittenden J. Chem. Soc. Perkin Trans. 1 1997 3351
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Chinmay Bhat,Santosh G. Tilve RSC Adv. 2014 4 5405
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5. Highly enantioselective route to (R)-proline derivatives via enzyme catalysed hydrolysis of cis-N-benzyl-2,5-bismethoxycarbonylpyrrolidine in an aqueous dimethyl sulphoxide mediumFredrik Bj?rkling,John Boutelje,Mats Hjalmarsson,Karl Hult,Torbj?rn Norin J. Chem. Soc. Chem. Commun. 1987 1041
37159-97-0 (Proline) Related Products
- 1723-00-8((2R)-piperidine-2-carboxylic acid)
- 609-36-9(pyrrolidine-2-carboxylic acid)
- 51-35-4(L-Hydroxyproline)
- 2584-71-6((2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid)
- 3105-95-1((2S)-piperidine-2-carboxylic acid)
- 3398-22-9((2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid)
- 471-87-4(Stachydrine)
- 535-75-1(Pipecolic acid)
- 147-85-3(L-Proline)
- 344-25-2(D-Proline)
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